Cas no 1200606-69-4 (1-Cyclopropyl-1H-imidazol-4-amine hydrochloride)

• Product Name: 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride
• CAS No: 1200606-69-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 6625869
• PubChem ID: 67017143
• Update Time: 2025-06-11

1-Cyclopropyl-1H-imidazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-amine, 1-cyclopropyl-, hydrochloride (1:1)
• 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride
• SCHEMBL1396055
• 1200606-69-4
• HTPBZFDWIFJNOA-UHFFFAOYSA-N
• TQR1074
• DB-147514
• 1-cyclopropylimidazol-4-amine hydrochloride
• G67786

• Inchi： 1S/C6H9N3.ClH/c7-6-3-9(4-8-6)5-1-2-5;/h3-5H,1-2,7H2;1H
• InChI Key： HTPBZFDWIFJNOA-UHFFFAOYSA-N
• SMILES： NC1N=CN(C2CC2)C=1.Cl

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride

Introduction to 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride (CAS No: 1200606-69-4)

1-Cyclopropyl-1H-imidazol-4-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, recognized for its structural uniqueness and potential biological activity. This compound, identified by the CAS number 1200606-69-4, belongs to the imidazole class of heterocyclic organic compounds, which have been widely studied due to their diverse pharmacological properties. The presence of a cyclopropyl group and an amine functionality in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of interest for medicinal chemists and researchers.

The chemical formula of 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride is C₆H₁₀ClN₃, reflecting its molecular composition. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. This compound has garnered attention in recent years due to its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Its structural framework allows for modifications that can lead to the development of novel therapeutic entities targeting various diseases.

Recent advancements in drug discovery have highlighted the importance of imidazole derivatives in addressing unmet medical needs. 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride has been explored in several preclinical studies for its potential pharmacological effects. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. The cyclopropyl group, a small yet potent structural feature, contributes to the compound's binding affinity and selectivity, making it a valuable scaffold for drug design.

In particular, studies have demonstrated that derivatives of 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride exhibit promising activities in inhibiting certain kinases and other enzymes involved in cancer pathways. The amine moiety provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological outcomes. This flexibility has led to the development of several analogs that show enhanced efficacy and reduced toxicity compared to earlier generations of drugs.

The synthesis of 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the imidazole core is a critical step, often achieved through cyclization reactions or nucleophilic substitutions. The final conversion to the hydrochloride salt ensures stability and improves handling properties. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to optimize production yields and purity.

From a medicinal chemistry perspective, 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride serves as a building block for more sophisticated molecules. Its structural motifs are often incorporated into drug candidates targeting neurological disorders, infectious diseases, and inflammatory conditions. The ability to modify key functional groups while retaining the core imidazole scaffold allows for rapid diversification of chemical libraries. High-throughput screening (HTS) techniques have been utilized to identify hit compounds derived from this scaffold, accelerating the drug discovery pipeline.

The pharmacokinetic properties of 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride are also subjects of investigation. Researchers are evaluating factors such as bioavailability, metabolic stability, and excretion pathways to optimize drug delivery systems. Computational modeling has played a crucial role in predicting how this compound behaves within biological systems, aiding in the design of more effective formulations.

In conclusion, 1-Cyclopropyl-1H-imidazol-4-amine hydrochloride (CAS No: 1200606-69-4) represents a significant advancement in pharmaceutical research due to its unique structure and versatile applications. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutics. As scientific understanding progresses, further exploration into its biological activities and synthetic modifications will continue to expand its utility in medicine.